1-Aminocyclopropylphosphonate

Description

1-Aminocyclopropylphosphonates are compounds that combine a cyclopropane ring with both an amine group and a phosphonate moiety . Research teams have explored these compounds to enhance the biological activity of cyclopropylmethylphosphonates by placing the amine group close to both the cyclopropyl ring and the phosphonate moiety . The positioning is strategic, with the idea that it may enhance the biological activity of these molecules .

Phosphonates, in general, are organophosphorus compounds characterized by C−PO(OR)2 groups, where R represents an organic group . They can also act as phosphate mimics in biomedical applications, often inhibiting enzymes that use phosphates as substrates . Several commercially important phosphonates exist, including drugs for osteoporosis treatment and antivirals . Aminated (cyclopropylmethyl)phosphonates can be synthesized by starting with diethyl ((1-(3-chloropropyl)cyclopropyl)methyl)phosphonate and reacting it with an amine using Hünig’s base .

Cyclopropyl α-amino phosphonates, related compounds bearing a cyclopropyl ring, can be synthesized using a chiral rhodium complex as a catalyst . These syntheses yield products with high enantiomeric ratios and diastereoisomeric purity, highlighting their potential in various chemical applications .

• CAS No.: 108168-60-1
• Product Name: 1-Aminocyclopropylphosphonate
• Molecular Formula: C3H7NO3P-
• Molecular Weight: 136.07 g/mol
• IUPAC Name: (1-aminocyclopropyl)-hydroxyphosphinate
• Standard InChI: InChI=1S/C3H8NO3P/c4-3(1-2-3)8(5,6)7/h1-2,4H2,(H2,5,6,7)/p-1
• Standard InChIKey: WKCJTSHOKDLADL-UHFFFAOYSA-M
• SMILES: C1CC1(N)P(=O)(O)[O-]
• Canonical SMILES: C1CC1(N)P(=O)(O)[O-]
• Synonyms: 1-ACCP; 1-aminocyclopropanephosphonate
• PubChem Compound: 194762
• Last Modified: Feb 18 2024